6-(3,4-Difluorophenyl)sulfanyl-1,1,1-trifluorohexan-2-one
Overview
Description
The compound identified as “6-(3,4-Difluorophenyl)sulfanyl-1,1,1-trifluorohexan-2-one” is a chemical substance with specific properties and applications. It is important to understand its structure, synthesis, reactions, and uses to fully appreciate its significance in various fields.
Preparation Methods
Synthetic Routes and Reaction Conditions: The preparation of 6-(3,4-Difluorophenyl)sulfanyl-1,1,1-trifluorohexan-2-one involves specific synthetic routes and reaction conditions. These methods are designed to ensure the purity and yield of the compound. The synthetic routes typically involve multiple steps, including the use of various reagents and catalysts to facilitate the reactions.
Industrial Production Methods: In industrial settings, the production of this compound is scaled up to meet the demand. This involves optimizing the reaction conditions, such as temperature, pressure, and concentration of reagents, to maximize the efficiency and yield of the compound. The industrial production methods also include purification steps to ensure the final product meets the required specifications.
Chemical Reactions Analysis
Types of Reactions: 6-(3,4-Difluorophenyl)sulfanyl-1,1,1-trifluorohexan-2-one undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound’s structure and properties.
Common Reagents and Conditions: The common reagents used in the reactions of this compound include oxidizing agents, reducing agents, and nucleophiles. The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired outcome.
Major Products Formed: The major products formed from the reactions of this compound depend on the specific reagents and conditions used. These products can include derivatives with modified functional groups, which can have different properties and applications.
Scientific Research Applications
6-(3,4-Difluorophenyl)sulfanyl-1,1,1-trifluorohexan-2-one has a wide range of scientific research applications. In chemistry, it is used as a reagent in various reactions to synthesize new compounds. In biology, it is studied for its potential effects on biological systems and its interactions with biomolecules. In medicine, this compound is investigated for its potential therapeutic properties and its role in drug development. In industry, it is used in the production of various materials and chemicals.
Mechanism of Action
The mechanism of action of 6-(3,4-Difluorophenyl)sulfanyl-1,1,1-trifluorohexan-2-one involves its interaction with specific molecular targets and pathways. These interactions can lead to various effects, such as inhibition or activation of enzymes, modulation of signaling pathways, and changes in cellular processes. Understanding the mechanism of action is crucial for developing new applications and optimizing its use in different fields.
Comparison with Similar Compounds
Similar Compounds: 6-(3,4-Difluorophenyl)sulfanyl-1,1,1-trifluorohexan-2-one can be compared with other similar compounds to highlight its uniqueness. Similar compounds may have similar structures or functional groups, but they can differ in their properties and applications.
Highlighting Uniqueness: The uniqueness of this compound lies in its specific structure and the resulting properties. These properties can include its reactivity, stability, and interactions with other molecules. By comparing it with similar compounds, researchers can identify the unique features that make this compound valuable for specific applications.
Conclusion
This compound is a compound with significant importance in various fields, including chemistry, biology, medicine, and industry
Properties
IUPAC Name |
6-(3,4-difluorophenyl)sulfanyl-1,1,1-trifluorohexan-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11F5OS/c13-9-5-4-8(7-10(9)14)19-6-2-1-3-11(18)12(15,16)17/h4-5,7H,1-3,6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XVDMWNCWSBDMFB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1SCCCCC(=O)C(F)(F)F)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=C(C=C1SCCCCC(=O)C(F)(F)F)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11F5OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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